Cas no 2154801-60-0 ((3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2154801-60-0
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5807255
• PubChem ID: 165506891
• Update Time: 2025-10-29

(3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1285080
• 2154801-60-0

• Inchi： 1S/C7H10BrN3O2/c1-11-7(8)4(3-10-11)5(9)2-6(12)13/h3,5H,2,9H2,1H3,(H,12,13)/t5-/m0/s1
• InChI Key： CVVZHOBUCUCMDU-YFKPBYRVSA-N
• SMILES： BrC1=C(C=NN1C)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 81.1Ų

Additional information on (3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid

Introduction to (3S)-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2154801-60-0)

(3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2154801-60-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of (3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid) consists of a propanoic acid backbone substituted with an amino group at the third carbon and a pyrazole ring at the third carbon as well, further modified by a bromo and a methyl group on the pyrazole ring. This intricate arrangement contributes to its diverse chemical reactivity and biological activity, making it a valuable scaffold for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrazole moiety, in particular, is known for its presence in numerous bioactive compounds, including antiviral, antibacterial, and anticancer agents. The incorporation of a bromo and methyl group into the pyrazole ring enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological potential.

One of the most compelling aspects of (3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid) is its stereochemical configuration. The (3S) configuration at the chiral center imparts specific spatial properties that can influence its binding affinity and metabolic stability. This stereochemical feature is particularly important in drug design, as it can significantly affect the compound's efficacy and safety profile.

Recent studies have demonstrated that derivatives of this compound exhibit promising activities against various disease models. For instance, research has shown that certain analogs of (3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid) possess inhibitory effects on enzymes involved in inflammation and cancer progression. These findings highlight the compound's potential as a lead molecule for further pharmacological exploration.

The synthesis of (3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)propanoic acid) involves multiple steps, including chiral resolution, functional group transformations, and ring formations. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for pharmaceutical applications. Techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.

In addition to its synthetic challenges, the pharmacokinetic properties of (3S-3-amino-3-(5-bromo-1-methyl-1H-pyrazol-4-yll)propanoic acid) have been extensively studied. Researchers have focused on optimizing its solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles when administered orally or intravenously.

The future prospects of (3S-3-amino--(5-bromo-l-methyl-lH-pyrazol--4-yll)propanoic acid) are vast, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects.

In conclusion, (3S-3-amino--(5-bromo-l-methyl-lH-pyrazol--4-yll)propanoic acid) represents a promising candidate for drug development in the pharmaceutical industry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play a significant role in addressing various medical challenges in the coming years.